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Compound of Interest

Compound Name: 2-Methoxy-5-nitroaniline

Cat. No.: B165355 Get Quote

For immediate reference, 2-Methoxy-5-nitroaniline is a hazardous chemical requiring disposal

through an approved waste disposal plant. Do not dispose of this substance down the drain or

in regular trash.

This guide provides essential safety and logistical information for the proper disposal of 2-
Methoxy-5-nitroaniline, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental compliance.

Safety and Hazard Information
Proper handling and disposal of 2-Methoxy-5-nitroaniline are dictated by its inherent hazards.

The following table summarizes key safety data.
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Data Point Information

Appearance Amber Powder Solid[1]

Primary Hazards Irritant, Health Hazard[2]

Hazard Statements

Harmful if swallowed, in contact with skin or if

inhaled. Causes skin irritation. Causes serious

eye irritation. May cause genetic defects.[1]

UN Number 2811[2]

Personal Protective Equipment (PPE)

Wear protective gloves, protective clothing, eye

protection, and face protection. Use only

outdoors or in a well-ventilated area.[1][3][4]

Experimental Protocol: Disposal Procedure
The disposal of 2-Methoxy-5-nitroaniline must be conducted in a manner that ensures safety

and complies with all relevant regulations. The following step-by-step protocol outlines the

required procedures.

1. Waste Identification and Segregation:

Identify all waste containing 2-Methoxy-5-nitroaniline. This includes pure substance,

contaminated labware (e.g., glassware, spatulas), and any solutions.

Segregate this waste from non-hazardous materials at the point of generation to prevent

cross-contamination.

2. Containerization and Labeling:

Use a dedicated, leak-proof, and chemically compatible container for the collection of 2-
Methoxy-5-nitroaniline waste.

The container must be clearly labeled with "Hazardous Waste" and the specific chemical

name: "2-Methoxy-5-nitroaniline". Include the appropriate hazard pictograms.
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Keep the container tightly closed when not in use and store it in a designated, well-

ventilated, and secure area.[3][4]

3. Arrange for Professional Disposal:

The disposal of 2-Methoxy-5-nitroaniline must be handled by a licensed and approved

hazardous waste disposal company.[1]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

a scheduled pickup. They will have established procedures and contracts with certified waste

handlers.

Provide the waste disposal company with a complete and accurate description of the waste,

including its composition and quantity.

4. Documentation:

Maintain a detailed record of the amount of 2-Methoxy-5-nitroaniline waste generated and

the date of its transfer to the disposal facility. This documentation is crucial for regulatory

compliance.

Important Considerations:

Do not attempt to treat or neutralize 2-Methoxy-5-nitroaniline waste in the laboratory unless

you have a specifically approved and validated protocol.

Do not discharge 2-Methoxy-5-nitroaniline or its containers into the environment, including

drains.[3]

Always consult local, regional, and national hazardous waste regulations to ensure complete

and accurate classification and disposal procedures.[1]

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2-Methoxy-5-nitroaniline.
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Caption: Workflow for the proper disposal of 2-Methoxy-5-nitroaniline.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b165355?utm_src=pdf-body-img
https://www.benchchem.com/product/b165355?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. 2-Methoxy-5-nitroaniline | C7H8N2O3 | CID 7447 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. chemicalbook.com [chemicalbook.com]

4. echemi.com [echemi.com]

To cite this document: BenchChem. [Proper Disposal of 2-Methoxy-5-nitroaniline: A Step-by-
Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165355#2-methoxy-5-nitroaniline-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b165355?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAB2559122&productDescription=2-METHOXY-5-NTROANILINE+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-5-nitroaniline
https://www.chemicalbook.com/msds/4-fluoro-2-methoxy-5-nitroaniline.pdf
https://www.echemi.com/sds/4-fluoro-2-methoxy-5-nitroaniline-pd1902201020.html
https://www.benchchem.com/product/b165355#2-methoxy-5-nitroaniline-proper-disposal-procedures
https://www.benchchem.com/product/b165355#2-methoxy-5-nitroaniline-proper-disposal-procedures
https://www.benchchem.com/product/b165355#2-methoxy-5-nitroaniline-proper-disposal-procedures
https://www.benchchem.com/product/b165355#2-methoxy-5-nitroaniline-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165355?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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